Cas no 1168139-52-3 ((R)-1-(3-Chlorophenyl)propan-1-amine)
1168139-52-3 structure
Product Name:(R)-1-(3-Chlorophenyl)propan-1-amine
CAS No:1168139-52-3
MF:C9H12ClN
MW:169.651281356812
MDL:MFCD06761924
CID:834901
PubChem ID:25755127
Update Time:2025-11-06
(R)-1-(3-Chlorophenyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 3-chloro-.alpha.-ethyl-, (.alpha.R)-
- (R)-1-(3-Chloro-phenyl)-propylamine
- (R)-1-(3-CHLOROPHENYL)PROPAN-1-AMINE
- SCHEMBL8037342
- (R)-1-(3-Chloro-phenyl)-propylamine, AldrichCPR
- (1R)-1-(3-Chlorophenyl)propan-1-amine
- (R)-1-(3-chloro phenyl)propan-1-amine
- 1168139-52-3
- AKOS015842045
- CS-0005311
- F13059
- AKOS012669872
- DTXSID10649742
- AS-47277
- MFCD06761924
- DS-017851
- Benzenemethanamine, 3-chloro-alpha-ethyl-, (alphaR)-
- (R)-1-(3-Chlorophenyl)propan-1-amine
-
- MDL： MFCD06761924
- Inchi： 1S/C9H12ClN/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9H,2,11H2,1H3/t9-/m1/s1
- InChI Key： PLIWCUPYMOIFAV-SECBINFHSA-N
- SMILES： ClC1=CC=CC(=C1)[C@@H](CC)N
Computed Properties
- Exact Mass: 169.0658271g/mol
- Monoisotopic Mass: 169.0658271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 235.0±15.0 °C at 760 mmHg
- Flash Point: 108.9±8.4 °C
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
(R)-1-(3-Chlorophenyl)propan-1-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(R)-1-(3-Chlorophenyl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0620-1g |
(R)-1-(3-Chloro-phenyl)-propylamine |
1168139-52-3 | 96% | 1g |
2527.17CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0620-5g |
(R)-1-(3-Chloro-phenyl)-propylamine |
1168139-52-3 | 96% | 5g |
8463.46CNY | 2021-05-07 | |
| Alichem | A019109116-1g |
(R)-1-(3-Chlorophenyl)propan-1-amine |
1168139-52-3 | 95% | 1g |
$477.00 | 2023-09-04 | |
| abcr | AB462932-1 g |
(R)-1-(3-Chlorophenyl)propan-1-amine, 95%; . |
1168139-52-3 | 95% | 1g |
€806.00 | 2023-07-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R910200-1g |
(R)-1-(3-Chlorophenyl)propan-1-amine |
1168139-52-3 | 95% | 1g |
3,240.00 | 2021-05-17 | |
| eNovation Chemicals LLC | K02531-1g |
(R)-1-(3-CHLOROPHENYL)PROPAN-1-AMINE HCL |
1168139-52-3 | >97% | 1g |
$395 | 2023-09-01 | |
| eNovation Chemicals LLC | K02531-5g |
(R)-1-(3-CHLOROPHENYL)PROPAN-1-AMINE HCL |
1168139-52-3 | >97% | 5g |
$1295 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1007966-100mg |
(R)-1-(3-Chloro-phenyl)-propylamine |
1168139-52-3 | 95% | 100mg |
$285 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1007966-250mg |
(R)-1-(3-Chloro-phenyl)-propylamine |
1168139-52-3 | 95% | 250mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1007966-500mg |
(R)-1-(3-Chloro-phenyl)-propylamine |
1168139-52-3 | 95% | 500mg |
$665 | 2024-07-28 |
(R)-1-(3-Chlorophenyl)propan-1-amine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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